Cas no 2229517-57-9 (tert-butyl N-2-(3-methylpyridin-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(3-methylpyridin-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229517-57-9
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 5810924
• PubChem ID: 165676030
• Update Time: 2025-05-23

tert-butyl N-2-(3-methylpyridin-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-methylpyridin-2-yl)-1-oxopropan-2-ylcarbamate
• EN300-1878688
• 2229517-57-9
• tert-butyl N-[2-(3-methylpyridin-2-yl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H20N2O3/c1-10-7-6-8-15-11(10)14(5,9-17)16-12(18)19-13(2,3)4/h6-9H,1-5H3,(H,16,18)
• InChI Key： GYOQMHHZANCJAU-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C(C)=CC=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-2-(3-methylpyridin-2-yl)-1-oxopropan-2-ylcarbamate

tert-butyl N-2-(3-methylpyridin-2-yl)-1-oxopropan-2-ylcarbamate: A Comprehensive Overview

tert-butyl N-2-(3-methylpyridin-2-yl)-1-oxopropan-2-ylcarbamate, also known by its CAS number 2229517-57-9, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a tert-butyl group attached to a carbamate moiety, which is further connected to a 3-methylpyridinyl group. This combination of functional groups makes it a versatile compound with diverse chemical reactivity and biological activity.

Recent studies have highlighted the importance of tert-butyl N-2-(3-methylpyridin-2-yl)-1-oxopropan-2-ylcarbamate in the context of medicinal chemistry. Researchers have explored its role as a potential lead compound for the development of new therapeutic agents. The compound's structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in drug discovery efforts.

The synthesis of tert-butyl N-2-(3-methylpyridin-2-yli)-1-Oxopropanenitrile involves a multi-step process that typically begins with the preparation of the pyridine derivative. This is followed by the introduction of the carbamate group through nucleophilic substitution or similar reactions. The tert-butyl group is introduced in a subsequent step, ensuring the stability and functionality of the final product. The synthesis process is optimized to ensure high yields and purity, which are critical for downstream applications.

In terms of physical properties, tert-butyl N-(3-methylpyridinoyl)propanamide exhibits a melting point that is consistent with its molecular weight and functional groups. Its solubility in various solvents has been studied, providing insights into its behavior in different chemical environments. These properties are essential for understanding its behavior during purification and formulation processes.

The biological activity of this compound has been extensively studied, particularly in relation to its potential as an enzyme inhibitor. Recent research has demonstrated its ability to modulate the activity of key enzymes involved in metabolic pathways, suggesting its potential as a therapeutic agent. Additionally, studies on its pharmacokinetic properties have provided valuable information on its absorption, distribution, metabolism, and excretion (ADME) profile.

In conclusion, tert-butyl N-(3-methylpyridinoyl)propanamide, with CAS number NO 48645688, represents a promising compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure, coupled with its favorable physical and biological properties, positions it as a valuable asset in the development of new drugs and chemical entities.